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Mesopram (also known as Daxalipram) is an orally active phosphodiesterase-4 (PDE4) inhibitor. Its primary

documented mechanism is the inhibition of proinflammatory cytokines, specifically TNF-α and IFN-γ [1]

[2].

The table below summarizes the key experimental data available for Mesopram from published studies:

Assay/Model Reported Outcome Dosage & Administration

DSS-induced Colitis
(Preventive model)

Significant reduction in clinical score,
reversal of colon shortening [1].

10 mg/kg, intraperitoneal (i.p.),
once daily for 7 days [1].

DSS-induced Colitis
(Therapeutic model)

Reduction in clinical score, reversal of
colon shortening, lowered ex vivo colonic

IFN-γ production [1].

50 mg/kg, administered orally
(p.o.) or intraperitoneally (i.p.)

[1].

Ethanol Intake (Mouse
model)

Reduced ethanol intake and preference

[2].

5 mg/kg, oral (p.o.), once daily

for 10 days [2].

The PDE4 Inhibition Pathway

Mesopram exerts its effects by specifically inhibiting the PDE4 enzyme. The following diagram illustrates

the core signaling pathway through which PDE4 inhibitors like Mesopram are understood to produce their

anti-inflammatory effects.
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Diagram: Core Anti-inflammatory Pathway of PDE4 Inhibition. Mesopram inhibits PDE4, leading to

increased intracellular cAMP levels. Elevated cAMP activates Protein Kinase A (PKA), which in turn

stimulates the phosphorylation of the transcription factor CREB. Phosphorylated CREB suppresses the

synthesis of pro-inflammatory cytokines such as TNF-α and IFN-γ [3] [4].

Experimental Protocols from Literature

For the Dextran Sulfate Sodium (DSS)-induced Colitis Model cited in the search results [1]:

Animal Model: The study used 6-8 week old female BALB/c mice.
Colitis Induction: Colitis was induced by administering DSS dissolved in drinking water.

Experimental Groups: The study included both preventive and therapeutic settings. In the
preventive model, Mesopram administration was started simultaneously with DSS. In the therapeutic

model, DSS was given for 7 days, discontinued, and then treatment with Mesopram was initiated.
Assessment: The clinical score (combining weight loss, stool consistency, and bleeding) was

calculated daily. Post-mortem analysis included measuring colon length, determining a histologic
score, and measuring ex vivo production of IFN-γ from colonic tissue.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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